Asp-Asp
Overview
Description
Properties and Reactivity Patterns of AsP3
The study of AsP3 has revealed it to be a molecule with interesting physical properties and reactive chemistry. It has been synthesized and isolated as a thermally robust entity, allowing for detailed investigation. The electronic properties of AsP3, in comparison to P4, have been explored using DFT and AIM approaches, highlighting similarities in their electrochemical profiles and phosphorus NMR properties. AsP3 exhibits spherical aromaticity and has been involved in various reactions, including thermal decomposition, bond cleavage, and activations by transition-metal fragments. Notably, AsP3 can facilitate the formation of AsnP(4-n) mixtures when reduced .
Molecular and Electronic Structures of AsP3 and P4
Gas-phase electron diffraction studies have provided precise bond lengths for AsP3, with As-P and P-P interatomic distances measured. The structure of P4 has also been redetermined, resolving discrepancies in the literature. Photoelectron spectroscopy has shown that AsP3 and P4 are electronically similar. Solid-state NMR spectroscopy has demonstrated the plastic nature of these solids, with AsP3 showing an extreme upfield As chemical shift. Quantum chemical calculations confirm the strong aromaticity of both molecules .
Synthesis and Structural Characterization of AsP3
AsP3 has been synthesized and isolated in solid form, with a melting point between 71°C to 73°C. Its physical properties and spectroscopic data have been described, and its structure has been determined within a coordination complex. AsP3 is soluble in organic solvents, making it a useful starting point for syntheses targeting molecules or materials with a 1:3 arsenic to phosphorus ratio .
Reactivity of AsP Complexes
The activation of molecular arsenic, As4, has led to the formation of a mu-As2 diniobium complex, which then served as a precursor to a terminal arsenide anion complex of niobium. This complex was functionalized to produce a new AsPNMes* ligand. The resulting AsP complex with tungsten pentacarbonyl was shown to be a reactive intermediate, capable of undergoing trapping reactions with organic dienes to form polycyclic frameworks containing the AsP unit .
Scientific Research Applications
ASP Technology in Sports Websites
ASP (Active Server Pages) technology has been applied to sports websites, resulting in the development of a set of objective and scientific evaluation systems. This technology has been used to design various functional modules like databases, sports forums, and resource sharing on websites. The application of ASP technology in sports websites is beneficial for their healthy and rapid development. Furthermore, an objective and valid evaluation system constructed using neural network evaluation and other methods is crucial for website development (Peng, 2012).
ASP in Web Server Application Programs
The Active Server Pages (ASP) technique has been used to establish interactive Web server application programs. For instance, in the Oilfield, twenty-five active server pages have been developed using the ASP and object-oriented programming to meet the needs of production scientific research. This application of ASP has proven effective in developing active websites quickly and enhancing the practicability and management of websites (Yuan-yuan, 2007).
Answer Set Programming (ASP) in Knowledge Representation and Reasoning
Answer Set Programming (ASP) is a language used in nonmonotonic reasoning and logic programming. It has been applied in various scientific applications, including Artificial Intelligence, Knowledge Management, and Information Integration. ASP's high knowledge-modeling power and the availability of efficient systems have led to its application in real-world scenarios, showing significant potential in industry (Grasso, Leone, & Ricca, 2013).
ASP Technology in Scientific Research Management Information Systems
ASP technology has been utilized in the design of university scientific research management systems. Using ASP. net technology and SQL Server2005, these systems manage various aspects of scientific research, including project applications, inspections, completions, and reports. This application highlights the adaptability of ASP technology in the field of network database and scientific research management (Zhang-bi, 2014).
ASP for Regenerative Medicine in Plastic Surgery
The American Society of Plastic Surgeons (ASPS) created a Task Force on Regenerative Medicine to explore cell- and tissue-based therapies applicable to plastic surgery procedures. This initiative represents an application of ASP in the field of regenerative medicine, focusing on safety and efficacy for cellular therapies (D’Amico et al., 2013).
ASP in Weather Analysis and Environmental Monitoring
The Advanced Scatterometer Processing System (ASPS) developed by the European Space Agency (ESA) represents an application of ASP technology in environmental monitoring. This system re-processes ERS Scatterometer data to provide high-quality wind field measurements over oceans and helps in understanding and monitoring Earth's climate changes (Crapolicchio, Lecomte, & Hersbach, 2005).
Safety And Hazards
properties
IUPAC Name |
(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]butanedioic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O7/c9-3(1-5(11)12)7(15)10-4(8(16)17)2-6(13)14/h3-4H,1-2,9H2,(H,10,15)(H,11,12)(H,13,14)(H,16,17)/t3-,4-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRYULLIZUDQONW-IMJSIDKUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)NC(CC(=O)O)C(=O)O)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)O)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Asp-Asp | |
CAS RN |
58471-53-7 | |
Record name | Asp-Asp | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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